5,8,10-trideaza-5,6,7,8-tetrahydrofolate
5,8,10-trideaza-5,6,7,8-tetrahydrofolate
Brand Name:
Vulcanchem
CAS No.:
118537-33-0
VCID:
VC0057425
InChI:
InChI=1S/C22H26N4O6/c23-22-25-16-8-5-13(11-15(16)20(30)26-22)2-1-12-3-6-14(7-4-12)19(29)24-17(21(31)32)9-10-18(27)28/h3-4,6-7,13,17H,1-2,5,8-11H2,(H,24,29)(H,27,28)(H,31,32)(H3,23,25,26,30)/t13-,17+/m1/s1
SMILES:
C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C(N2)N
Molecular Formula:
C22H26N4O6
Molecular Weight:
442.5 g/mol
5,8,10-trideaza-5,6,7,8-tetrahydrofolate
CAS No.: 118537-33-0
Main Products
VCID: VC0057425
Molecular Formula: C22H26N4O6
Molecular Weight: 442.5 g/mol
| CAS No. | 118537-33-0 |
|---|---|
| Product Name | 5,8,10-trideaza-5,6,7,8-tetrahydrofolate |
| Molecular Formula | C22H26N4O6 |
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[2-[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl]ethyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C22H26N4O6/c23-22-25-16-8-5-13(11-15(16)20(30)26-22)2-1-12-3-6-14(7-4-12)19(29)24-17(21(31)32)9-10-18(27)28/h3-4,6-7,13,17H,1-2,5,8-11H2,(H,24,29)(H,27,28)(H,31,32)(H3,23,25,26,30)/t13-,17+/m1/s1 |
| Standard InChIKey | TXHRVJYDANXEGJ-DYVFJYSZSA-N |
| Isomeric SMILES | C1CC2=C(C[C@@H]1CCC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)N=C(N2)N |
| SMILES | C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C(N2)N |
| Canonical SMILES | C1CC2=C(CC1CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N=C(N2)N |
| Synonyms | 5,8,10-trideaza-5,6,7,8-tetrahydrofolate |
| PubChem Compound | 164066 |
| Last Modified | Nov 09 2021 |
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